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Compound of Interest

Compound Name: Thermopterin

Cat. No.: B1682253

For Researchers, Scientists, and Drug Development Professionals
Introduction

Thermopterin (CAS 135745-46-9) is a complex pterin derivative isolated from the thermophilic
archaeon Methanoculleus thermophilicum. Its intricate structure, featuring a pteridine core
linked to a phosphorylated and amino-acid-conjugated side chain, suggests a significant
biological role, potentially as a cofactor in enzymatic reactions within its host organism. Pterins,
as a class of heterocyclic compounds, are known for their diverse functions, including their
involvement in metabolic pathways and cellular signaling. The spectroscopic properties of
these molecules are key to understanding their structure, function, and potential applications in
drug development and as biomarkers.

While specific, experimentally determined spectroscopic data for Thermopterin is not widely
available in the public domain, this guide provides a comprehensive overview of its expected
spectroscopic characteristics based on its chemical structure and the well-established
properties of related pterin compounds. Furthermore, it outlines detailed experimental protocols
for obtaining and analyzing the spectroscopic data for a molecule such as Thermopterin.

Chemical Structure of Thermopterin

IUPAC Name: (2-((((5-((5-(4-((1-(2-amino-4-oxo-3,4-dihydropteridin-7-yl)ethyl)amino)-2,5-
dihydroxyphenyl)-2,3,4-trihydroxypentyl)oxy)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)
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(hydroxy)phosphoryl)oxy)-4-carboxybutanoyl)aspartic acid.[1] Molecular Formula:
C33H4aN7021P[1] Molecular Weight: 905.71 g/mol [1]

The structure of Thermopterin is characterized by a 2-amino-4-oxo-pteridine ring, which is the
core chromophore responsible for its primary spectroscopic properties. The extensive side-
chain, while not contributing significantly to the primary UV-Visible absorption and fluorescence,
will have a profound impact on the molecule's overall conformation, solubility, and its
interactions with other molecules, which can be probed by techniques such as NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Spectroscopic
Properties of Thermopterin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682253#spectroscopic-properties-of-thermopterin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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